Cas no 89091-82-7 (Benzoic acid, 4-[(3-methyl-2-butenyl)oxy]-, ethyl ester)

• Product name: Benzoic acid, 4-[(3-methyl-2-butenyl)oxy]-, ethyl ester
• CAS No: 89091-82-7
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 612685
• PubChem ID: 13203109

Benzoic acid, 4-[(3-methyl-2-butenyl)oxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(3-methyl-2-butenyl)oxy]-, ethyl ester
• ethyl 4-(3-methylbut-2-enoxy)benzoate
• ethyl 4-(3-methyl-but-2-enyloxy)benzoate
• 89091-82-7
• Ethyl 4-[(3-methylbut-2-en-1-yl)oxy]benzoate
• SCHEMBL384028
• YDWCAKNWVJGJRY-UHFFFAOYSA-N
• ethyl 4-(3-methyl-but-2-enyloxy)-benzoate
• FT-0716379
• AKOS008952095
• DTXSID30527270

• Inchi： InChI=1S/C14H18O3/c1-4-16-14(15)12-5-7-13(8-6-12)17-10-9-11(2)3/h5-9H,4,10H2,1-3H3
• InChI Key： YDWCAKNWVJGJRY-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=C(C=C1)OCC=C(C)C

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 4.3